Mass Shift Enables Interference-Free Quantitation
N-Acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine-D3 provides a +3.02 Da mass shift relative to the unlabeled compound, fulfilling the procurement best-practice requirement of >3 Da mass difference for deuterated internal standards [1]. The unlabeled HMPMA (C9H17NO4S) has a monoisotopic mass of 235.0878 Da and average MW of 235.30 g/mol, while the D3 compound (C9H14D3NO4S) has an average MW of 238.32 g/mol with three deuterium atoms replacing three hydrogens on the acetyl methyl group [2]. This +3 Da shift places the [M+H]+ or [M−H]− ion of the internal standard outside the natural isotopic envelope (M+1, M+2) of the endogenous analyte, preventing cross-signal contribution that would bias quantitation [3]. D1- or D2-labeled versions would not meet this criterion, as their signal would partially overlap with the natural 13C and 34S isotopologues of the analyte.
| Evidence Dimension | Molecular weight and mass shift for MS detection |
|---|---|
| Target Compound Data | MW 238.32 g/mol (C9H14D3NO4S); monoisotopic mass ~238.11 Da; +3 deuterium atoms |
| Comparator Or Baseline | Unlabeled HMPMA: MW 235.30 g/mol (C9H17NO4S); monoisotopic mass 235.0878 Da |
| Quantified Difference | Δ = +3.02 Da (average MW); +3 nominal mass units |
| Conditions | Calculated from molecular formulas; confirmed by LC-ESI-MS/MS in multiple validated methods (Scherer 2007, Carmella 2013, Yang 2009) |
Why This Matters
A +3 Da mass shift is the minimum recommended for deuterated IS procurement; this compound meets the criterion while D1/D2 analogs fail, directly impacting procurement decisions for LC-MS/MS method development.
- [1] Antpedia (安谱实验). Stable Isotope Internal Standard Selection Guide. 2021 Aug 10. Criterion: for deuterated IS, select mass difference >3 Da (D3 or higher). Available at: https://www.antpedia.com/news/wx_article/656146.html View Source
- [2] PubChem. N-acetyl-S-(3-hydroxypropyl-1-methyl)-L-cysteine. Exact Mass: 235.08782920 Da. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/N-acetyl-S-_3-hydroxypropyl-1-methyl_-l-cysteine; and MedChemExpress D3 product: MW 238.32, C9H14D3NO4S. View Source
- [3] Carmella SG, Chen M, Zarth A, Hecht SS. High throughput liquid chromatography–tandem mass spectrometry assay for mercapturic acids of acrolein and crotonaldehyde in cigarette smokers' urine. J Chromatogr B. 2013 Sep 15;935:36-40. doi: 10.1016/j.jchromb.2013.07.004. PMID: 23934173. View Source
